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Compound of Interest

Compound Name: Nitrocyclohexane

Cat. No.: B1678964

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available thermodynamic properties of liquid
nitrocyclohexane. Due to the limited availability of comprehensive experimental data for this
specific compound in publicly accessible literature, this document presents the existing data
and outlines the standard experimental methodologies for the determination of these
properties, drawing parallels with closely related compounds where necessary.

Core Thermodynamic Properties

The thermodynamic properties of a substance are fundamental to understanding its behavior in
chemical and physical processes. For liquid nitrocyclohexane, these properties are crucial for
applications ranging from reaction kinetics to safety assessments.

Data Summary

The experimentally determined and theoretically predicted thermodynamic data for liquid
nitrocyclohexane are summarized in the tables below. It is important to note that a
comprehensive set of experimentally validated data is not available in the literature.

Table 1: Enthalpy of Formation and Vaporization of Liquid Nitrocyclohexane
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Thermodynamic

Value Temperature (K) Method
Property
Standard Enthalpy of Data not available 208.15 Combustion
Formation (liquid) from open sources ' Calorimetry[1]
Enthalpy of .
T 54.7 £ 0.6 kJ/mol 298 Gas Saturation[2]
Vaporization

Table 2: Physical Properties of Liquid Nitrocyclohexane

Property Value Temperature (°C)

Vapor Pressure 0.35 mmHg 25

Note: Experimental data for the heat capacity of liquid nitrocyclohexane is not readily
available in the reviewed literature.

Experimental Protocols

The determination of thermodynamic properties relies on precise calorimetric and physical
measurement techniques. The following sections describe the standard experimental protocols
applicable to the determination of the key thermodynamic properties of liquid organic
compounds like nitrocyclohexane.

Enthalpy of Formation: Bomb Calorimetry

The standard enthalpy of formation of organic compounds is typically determined using bomb
calorimetry.[3][4]

Experimental Workflow:
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Caption: Workflow for Bomb Calorimetry.
Methodology:

o Sample Preparation: A precise mass of the liquid nitrocyclohexane is encapsulated in a
combustible container of known heat of combustion.

o Calorimeter Setup: The sealed container is placed inside a high-pressure vessel, the "bomb,"
which is then filled with pure oxygen to a pressure of approximately 30 atm. The bomb is
submerged in a known mass of water in a well-insulated calorimeter.

o Combustion: The sample is ignited electrically. The complete combustion of the organic
compound releases heat, which is absorbed by the bomb, the surrounding water, and the
calorimeter components, leading to a rise in temperature.

o Temperature Measurement: The temperature of the water is precisely monitored before,
during, and after the combustion to determine the exact temperature change.

o Calculation: The heat of combustion is calculated from the temperature rise and the
previously determined heat capacity of the calorimeter system. Corrections are made for the
heat of combustion of the container and the fuse wire, as well as for the formation of nitric
acid from any nitrogen present. From the heat of combustion, the standard enthalpy of
formation is calculated using Hess's law.

Enthalpy of Vaporization: Gas Saturation Method

The enthalpy of vaporization can be determined by measuring the vapor pressure of the
substance at different temperatures.[2]

Experimental Workflow:
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Caption: Workflow for Gas Saturation Method.
Methodology:

o Saturation: A stream of an inert gas (e.g., nitrogen) is passed through a sample of liquid
nitrocyclohexane at a constant, known temperature and flow rate. The gas becomes
saturated with the vapor of the compound.

e Condensation and Measurement: The vapor-saturated gas stream is then passed through a
cold trap to condense the nitrocyclohexane vapor. The mass of the condensed vapor is
determined gravimetrically. The volume of the inert gas is also measured.

» Vapor Pressure Calculation: The partial pressure of the nitrocyclohexane vapor, which is its
vapor pressure at that temperature, is calculated from the mass of the condensed vapor, the
volume of the inert gas, and the ideal gas law.

o Temperature Dependence: The experiment is repeated at several different temperatures.

» Enthalpy of Vaporization Calculation: The enthalpy of vaporization is determined from the
slope of a plot of the natural logarithm of the vapor pressure versus the reciprocal of the
absolute temperature, according to the Clausius-Clapeyron equation.

Heat Capacity: Adiabatic Scanning Calorimetry
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While no experimental data for the heat capacity of liquid nitrocyclohexane was found, a
common method for its determination is adiabatic scanning calorimetry.

Experimental Workflow:

S
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Caption: Workflow for Adiabatic Scanning Calorimetry.
Methodology:

o Sample Preparation: A known mass of liquid nitrocyclohexane is hermetically sealed in a
sample cell.

o Calorimetric Measurement: The sample cell is placed in an adiabatic calorimeter. A precisely
known amount of heat is supplied to the sample at a constant rate, and the resulting
temperature increase is measured as a function of time.

o Calculation: The heat capacity of the sample is calculated from the rate of heat input and the
rate of temperature increase. The heat capacity of the sample cell, determined in a separate
experiment, is subtracted to obtain the heat capacity of the liquid nitrocyclohexane. This
measurement is performed over a range of temperatures to determine the temperature
dependence of the heat capacity.

Logical Relationships of Thermodynamic Properties

The core thermodynamic properties are interconnected. For instance, the enthalpy of
vaporization can be derived from the temperature dependence of vapor pressure. The enthalpy
of formation is a fundamental property used in calculating the energetics of chemical reactions.
The heat capacity is essential for understanding how the energy of a system changes with
temperature.
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Caption: Interrelation of Thermodynamic Properties.

This guide provides a foundational understanding of the thermodynamic properties of liquid
nitrocyclohexane based on available data. Further experimental work is necessary to provide
a more complete and validated dataset, particularly for heat capacity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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